4-methyl-N-[3-(prop-2-en-1-ylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-1,2,3-thiadiazole-5-carboxamide

• Molecular Formula: C16H18N4O2S2
• Molecular Weight: 362.5 g/mol
• IUPAC Name: 4-methyl-N-[3-(prop-2-enylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]thiadiazole-5-carboxamide
• InChI: InChI=1S/C16H18N4O2S2/c1-3-8-17-14(21)12-10-6-4-5-7-11(10)23-16(12)18-15(22)13-9(2)19-20-24-13/h3H,1,4-8H2,2H3,(H,17,21)(H,18,22)
• InChI Key: LYISDPAXFQQYQD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SN=N1)C(=O)NC2=C(C3=C(S2)CCCC3)C(=O)NCC=C

Description

This compound features a 1,2,3-thiadiazole ring fused with a carboxamide group and a 4,5,6,7-tetrahydro-1-benzothiophen moiety linked via a prop-2-en-1-ylcarbamoyl bridge. The 1,2,3-thiadiazole core is less common in medicinal chemistry compared to 1,3,4-thiadiazoles, offering unique electronic and steric properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-methyl-N-[3-(prop-2-en-1-ylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-1,2,3-thiadiazole-5-carboxamide typically involves multi-step organic reactionsThe reaction conditions often require the use of catalysts, specific solvents, and controlled temperatures to ensure high yields and purity .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for efficiency, cost-effectiveness, and safety. This could include the use of continuous flow reactors, automated systems for precise control of reaction conditions, and advanced purification techniques to achieve the desired product quality .

Chemical Reactions Analysis

Types of Reactions

4-methyl-N-[3-(prop-2-en-1-ylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-1,2,3-thiadiazole-5-carboxamide can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the molecule.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another, often using nucleophiles or electrophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium azide. The reaction conditions typically involve specific solvents, temperatures, and sometimes catalysts to drive the reactions to completion .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield hydroxylated derivatives, while substitution reactions could introduce new functional groups into the molecule .

Scientific Research Applications

4-methyl-N-[3-(prop-2-en-1-ylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-1,2,3-thiadiazole-5-carboxamide has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential biological activities, such as antibacterial or antioxidant properties.

Medicine: Investigated for its potential therapeutic effects, including enzyme inhibition or receptor modulation.

Industry: Utilized in the development of new materials or chemical processes.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets, such as enzymes or receptors. The thiadiazole ring and benzothiophene moiety may play crucial roles in binding to these targets, leading to modulation of their activity. The exact pathways and molecular interactions depend on the specific application and target .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

Compound	Core Structure	Key Substituents	Reported Bioactivity (IC₅₀)	Reference
Target Compound : 4-methyl-N-[3-(prop-2-en-1-ylcarbamoyl)-tetrahydrobenzothiophen-2-yl]-1,2,3-thiadiazole-5-carboxamide	1,2,3-Thiadiazole	Tetrahydrobenzothiophene, allyl carbamoyl	N/A	N/A
5-(4-substituted)-1,3,4-thiadiazole derivatives (e.g., 9b from )	1,3,4-Thiadiazole	Aryl, hydrazono groups	2.94 µM (HepG2)
Thiazole derivative 12a ()	Thiazole	Aryl, hydrazinyl	1.19 µM (HepG2), 3.4 µM (MCF-7)
1,3,4-Thiadiazole derivatives 7b and 11 ()	1,3,4-Thiadiazole	Phenyl, thioamide	1.61 µg/mL (HepG2), 1.98 µg/mL (HepG2)
N-Substituted 4-methyl-2-(4-pyridinyl)thiazole-5-carboxamides ()	Thiazole	Pyridinyl, diverse amines	Not specified; optimized for receptor binding
N-(3-Carbamoyl-tetrahydrobenzothiophen-2-yl)-3-(2-chlorophenyl)-5-methyl-isoxazolecarboxamide ()	Isoxazole	Tetrahydrobenzothiophene, chlorophenyl	N/A (structural analog)

Structure-Activity Relationships (SAR)

• Thiadiazole vs. Thiazole : 1,3,4-Thiadiazoles (e.g., 9b ) show moderate antitumor activity, while thiazoles (e.g., 12a ) exhibit higher potency, possibly due to improved hydrogen bonding .
• Substituent Effects : Electron-withdrawing groups (e.g., chloro in ) enhance binding affinity, while allyl groups (target compound) may increase metabolic stability .

Physicochemical Properties

• Molecular Weight : The target compound (estimated MW ~430–450 g/mol) is heavier than simpler thiadiazoles (e.g., 9b , MW ~350 g/mol), which may affect bioavailability.
• LogP : The tetrahydrobenzothiophene and allyl groups likely raise LogP compared to pyridinyl-thiazoles (), suggesting moderate solubility in polar solvents.

Anticipated Bioactivity

Based on analogs, the target compound may inhibit cancer cell proliferation via interaction with kinase or protease targets. The 1,2,3-thiadiazole could act as a hydrogen-bond acceptor, while the tetrahydrobenzothiophene may engage in hydrophobic interactions.

Biological Activity

The compound 4-methyl-N-[3-(prop-2-en-1-ylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-1,2,3-thiadiazole-5-carboxamide is a novel synthetic molecule that has garnered attention for its potential biological activities. This article aims to provide a comprehensive overview of the biological activity of this compound, including its mechanisms of action, efficacy in various biological assays, and potential therapeutic applications.

Chemical Structure and Properties

The chemical structure of the compound features a thiadiazole ring system fused with a benzothiophene moiety. This unique structural arrangement is believed to contribute to its biological activity.

Research indicates that compounds similar to the one often exhibit their biological effects through multiple mechanisms, including:

• Inhibition of Enzymatic Activity : Many thiadiazole derivatives have been shown to inhibit specific enzymes involved in disease pathways.
• Induction of Apoptosis : Some studies suggest that these compounds can trigger programmed cell death in cancer cells by affecting mitochondrial function and regulating apoptotic proteins.

Antitumor Activity

Recent studies have highlighted the antitumor properties of compounds within the same class as our target molecule. For instance, a related compound demonstrated significant cytotoxicity against various cancer cell lines:

Cell Line	Inhibition Rate (%)	IC50 (μM)
A549 (Lung)	100.07	8.99
HepG2 (Liver)	99.98	6.92
DU145 (Prostate)	99.93	7.89
MCF7 (Breast)	100.39	8.26

These findings suggest that the compound may possess similar antitumor activity through mechanisms such as cell cycle arrest and apoptosis induction .

Antiviral Activity

Compounds with structural similarities have also shown antiviral properties against influenza viruses. For example, another study evaluated a derivative's ability to inhibit viral polymerase activity:

Compound	IC50 (μM)	EC50 (μM)
Compound A	1.1	12
Compound B	28	14

These results indicate that the compound may inhibit viral replication by interfering with key protein interactions necessary for viral assembly and replication .

Case Studies

A notable case study involved the synthesis and evaluation of related thiadiazole compounds for their antitumor effects. The study revealed that modifications in the molecular structure could enhance biological activity significantly, leading to improved IC50 values across various cancer cell lines.

Future Directions

Ongoing research is focused on optimizing the chemical structure of this compound to enhance its biological efficacy and reduce potential side effects. Structure-activity relationship (SAR) studies are essential in identifying key functional groups responsible for its biological activity.